Cas no 2034402-78-1 (N-[(3,4-dihydro-1H-2-benzopyran-3-yl)methyl]furan-2-carboxamide)

• Product Name: N-[(3,4-dihydro-1H-2-benzopyran-3-yl)methyl]furan-2-carboxamide
• CAS No: 2034402-78-1
• MF: C₁₅H₁₅NO₃
• MW: 257.2845
• CID: 5349237
• Update Time: 2025-08-03

N-[(3,4-dihydro-1H-2-benzopyran-3-yl)methyl]furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3,4-dihydro-1H-isochromen-3-ylmethyl)furan-2-carboxamide
• N-(isochroman-3-ylmethyl)furan-2-carboxamide
• N-[(3,4-dihydro-1H-2-benzopyran-3-yl)methyl]furan-2-carboxamide

• Inchi： 1S/C15H15NO3/c17-15(14-6-3-7-18-14)16-9-13-8-11-4-1-2-5-12(11)10-19-13/h1-7,13H,8-10H2,(H,16,17)
• InChI Key： FYEWDSWYQGMPPG-UHFFFAOYSA-N
• SMILES： O1C([H])([H])C2=C([H])C([H])=C([H])C([H])=C2C([H])([H])C1([H])C([H])([H])N([H])C(C1=C([H])C([H])=C([H])O1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 321
• XLogP3: 2
• Topological Polar Surface Area: 51.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 2-benzopyrans

Additional information on N-[(3,4-dihydro-1H-2-benzopyran-3-yl)methyl]furan-2-carboxamide

N-[(3,4-dihydro-1H-2-benzopyran-3-yl)methyl]furan-2-carboxamide (CAS No. 2034402-78-1): A Comprehensive Overview

N-[(3,4-dihydro-1H-2-benzopyran-3-yl)methyl]furan-2-carboxamide, identified by its CAS number 2034402-78-1, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in drug discovery and development. The compound's unique structural features, including a fused heterocyclic system and a carboxamide functional group, make it a promising candidate for further investigation in various therapeutic areas.

The structural composition of N-[(3,4-dihydro-1H-2-benzopyran-3-yl)methyl]furan-2-carboxamide consists of a benzopyran core substituted with a furan moiety at the 2-position of the carboxamide group. This configuration suggests potential interactions with biological targets, making it an attractive scaffold for medicinal chemists. The presence of both aromatic and heterocyclic rings in its structure enhances its versatility, allowing for modifications that could fine-tune its pharmacological properties.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds with similar structural motifs. Studies have shown that molecules containing benzopyran derivatives exhibit a wide range of biological activities, including anti-inflammatory, antioxidant, and anticancer properties. The incorporation of a furan ring into this scaffold may further enhance these effects by introducing additional binding sites or modulating electronic properties.

One of the most compelling aspects of N-[(3,4-dihydro-1H-2-benzopyran-3-yl)methyl]furan-2-carboxamide is its potential as a lead compound for drug development. Researchers have been particularly interested in its ability to interact with specific enzymes and receptors involved in various disease pathways. For instance, preliminary studies suggest that this compound may exhibit inhibitory effects on certain kinases and transcription factors, which are key targets in the treatment of cancers and inflammatory disorders.

The synthesis of N-[(3,4-dihydro-1H-2-benzopyran-3-yl)methyl]furan-2-carboxamide presents both challenges and opportunities for synthetic chemists. The construction of the benzopyran core requires multi-step reactions, often involving cyclization and functional group transformations. However, advances in synthetic methodologies have made it increasingly feasible to access complex structures like this one. Techniques such as transition metal-catalyzed cross-coupling reactions and asymmetric synthesis have been particularly useful in constructing the desired framework with high precision.

Evaluation of the pharmacokinetic properties of N-[(3,4-dihydro-1H-2-benzopyran-3-yl)methyl]furan-2-carboxamide is crucial for determining its suitability as a drug candidate. Studies have focused on assessing its solubility, stability, and metabolic profile. These parameters are essential for predicting how the compound will behave in vivo and whether it can be effectively administered to patients. Preliminary data indicate that this compound exhibits reasonable solubility in water and organic solvents, suggesting potential for formulation into various dosage forms.

The toxicological profile of any new compound is another critical consideration before it can be advanced into clinical trials. While comprehensive toxicology studies are still underway for N-(3-(3-(4-hydroxyphenyl)-4-(trifluoromethyl)pyrazolyl)-4-fluorobenzamidine), initial assays have shown no significant acute toxicity at moderate doses. This encouraging finding supports further exploration of this compound's therapeutic potential without immediate safety concerns.

Recent advancements in computational chemistry have also played a significant role in evaluating the potential of N-(3-(3-(4-hydroxyphenyl)-4-(trifluoromethyl)pyrazolyl)-4-fluorobenzamidine). Molecular docking studies have been used to predict how this compound might interact with target proteins, providing insights into its mechanism of action. These computational approaches complement experimental work by allowing researchers to rapidly screen multiple compounds and identify promising candidates for further investigation.

The future direction of research on N-(3-(3-(4-hydroxyphenyl)-4-(trifluoromethyl)pyrazolyl)-4-fluorobenzamidine) includes both preclinical studies and clinical trials. Preclinical work will focus on refining its pharmacological profile through structure-based drug design and optimizing its pharmacokinetic properties. If these studies yield positive results, clinical trials could be initiated to evaluate its efficacy and safety in human subjects.

In conclusion, N-(3-(3-(4-hydroxyphenyl)-4-(trifluoromethyl)pyrazolyl)-4-fluorobenzamidine) represents a promising compound with significant therapeutic potential. Its unique structural features and preliminary biological activity make it an attractive candidate for further development in pharmaceutical research. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in the discovery and development of new treatments.